Cas no 866726-33-2 (3-(benzenesulfonyl)-1-(2,5-dimethylphenyl)methyl-6-fluoro-1,4-dihydroquinolin-4-one)

• Product Name: 3-(benzenesulfonyl)-1-(2,5-dimethylphenyl)methyl-6-fluoro-1,4-dihydroquinolin-4-one
• CAS No: 866726-33-2
• MF: C₂₄H₂₀FNO₃S
• MW: 421.483908653259
• CID: 6174589
• PubChem ID: 2136771
• Update Time: 2025-07-01

3-(benzenesulfonyl)-1-(2,5-dimethylphenyl)methyl-6-fluoro-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-1-(2,5-dimethylphenyl)methyl-6-fluoro-1,4-dihydroquinolin-4-one
• 3-(benzenesulfonyl)-1-[(2,5-dimethylphenyl)methyl]-6-fluoroquinolin-4-one
• F1604-0422
• 3-(benzenesulfonyl)-1-[(2,5-dimethylphenyl)methyl]-6-fluoro-1,4-dihydroquinolin-4-one
• AKOS001838600
• 866726-33-2
• 1-(2,5-dimethylbenzyl)-6-fluoro-3-(phenylsulfonyl)quinolin-4(1H)-one

• Inchi： 1S/C24H20FNO3S/c1-16-8-9-17(2)18(12-16)14-26-15-23(30(28,29)20-6-4-3-5-7-20)24(27)21-13-19(25)10-11-22(21)26/h3-13,15H,14H2,1-2H3
• InChI Key： MKULYVMERNUSNV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C(C2C=C(C=CC=2N(C=1)CC1C=C(C)C=CC=1C)F)=O)(=O)=O

Computed Properties

• Exact Mass: 421.11479284g/mol
• Monoisotopic Mass: 421.11479284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 62.8Ų

Additional information on 3-(benzenesulfonyl)-1-(2,5-dimethylphenyl)methyl-6-fluoro-1,4-dihydroquinolin-4-one

Chemical Compound CAS No. 866726-33-2: 3-(Benzenesulfonyl)-1-(2,5-Dimethylphenyl)methyl-6-Fluoro-1,4-Dihydroquinolin-4-One

The compound with CAS No. 866726-33-2, known as 3-(Benzenesulfonyl)-1-(2,5-Dimethylphenyl)methyl-6-Fluoro-1,4-Dihydroquinolin-4-One, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the class of dihydroquinolinones, which are known for their versatile applications in drug design and as intermediates in the synthesis of advanced materials.

Benzenesulfonyl groups are commonly used in organic synthesis to enhance the stability and solubility of molecules. In this compound, the benzenesulfonyl group is attached at the 3-position of the dihydroquinolinone core, which is further substituted with a fluorine atom at the 6-position and a methyl group at the 1-position. The 2,5-dimethylphenyl substituent adds complexity to the molecule's structure, potentially influencing its pharmacokinetic properties.

Recent studies have highlighted the potential of dihydroquinolinone derivatives as inhibitors of various enzymes and receptors involved in disease pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that fluorinated dihydroquinolinones exhibit potent inhibitory activity against kinases associated with cancer progression. The fluorine atom in this compound is strategically positioned to enhance binding affinity to target proteins, making it a promising candidate for anti-cancer drug development.

The synthesis of this compound involves a multi-step process that includes Suzuki coupling reactions and oxidation steps to form the dihydroquinolinone core. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structure and purity. These analytical methods are critical for ensuring the reliability of experimental results in downstream applications.

In terms of pharmacological activity, this compound has shown remarkable selectivity towards certain cellular targets. Preclinical studies indicate that it may possess anti-inflammatory properties due to its ability to modulate cytokine production in immune cells. Furthermore, its fluorinated heterocyclic structure contributes to its stability under physiological conditions, which is essential for drug candidates targeting chronic diseases.

The integration of benzenesulfonyl and dimethylphenyl groups into this molecule not only enhances its chemical stability but also opens avenues for further functionalization. Researchers are exploring the possibility of incorporating additional bioisosteric replacements to improve bioavailability while maintaining therapeutic efficacy.

In conclusion, CAS No. 866726-33-2 represents a cutting-edge advancement in organic synthesis with potential applications in drug discovery and material science. Its unique structure and functional groups make it a valuable tool for exploring novel therapeutic strategies and advancing our understanding of complex biological systems.